Cas no 1804198-18-2 (Ethyl 3-bromo-5-(2-bromopropanoyl)phenylacetate)

Ethyl 3-bromo-5-(2-bromopropanoyl)phenylacetate is a brominated aromatic ester with versatile applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a phenylacetate core functionalized with bromine substituents and a 2-bromopropanoyl group, enhancing its reactivity in cross-coupling reactions and nucleophilic substitutions. This compound is particularly valuable for constructing complex molecular frameworks due to its dual electrophilic sites, enabling selective modifications. It exhibits stability under standard handling conditions and is compatible with a range of solvents, facilitating its use in multi-step synthetic routes. The presence of bromine atoms also allows for further derivatization via metal-catalyzed transformations, making it a useful building block in medicinal chemistry and material science.

Ethyl 3-bromo-5-(2-bromopropanoyl)phenylacetate structure

1804198-18-2 structure

Product Name:Ethyl 3-bromo-5-(2-bromopropanoyl)phenylacetate

CAS No:1804198-18-2

MF:C₁₃H₁₄Br₂O₃

MW:378.05646276474

CID:4972227

Update Time:2025-05-24

Ethyl 3-bromo-5-(2-bromopropanoyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-bromo-5-(2-bromopropanoyl)phenylacetate
- Inchi： 1S/C13H14Br2O3/c1-3-18-12(16)6-9-4-10(7-11(15)5-9)13(17)8(2)14/h4-5,7-8H,3,6H2,1-2H3
- InChI Key： LUMGFUWAQOIVBU-UHFFFAOYSA-N
- SMILES： BrC(C)C(C1=CC(=CC(=C1)CC(=O)OCC)Br)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 307
XLogP3: 3.6
Topological Polar Surface Area: 43.4

Ethyl 3-bromo-5-(2-bromopropanoyl)phenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013023337-1g	Ethyl 3-bromo-5-(2-bromopropanoyl)phenylacetate	1804198-18-2	97%	1g	1,579.40 USD	2021-06-24

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Additional information on Ethyl 3-bromo-5-(2-bromopropanoyl)phenylacetate

Ethyl 3-bromo-5-(2-bromopropanoyl)phenylacetate: A Comprehensive Overview

Ethyl 3-bromo-5-(2-bromopropanoyl)phenylacetate, with CAS No. 1804198-18-2, is a complex organic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a phenyl ring substituted with bromine atoms and an ester group. The presence of multiple bromine atoms makes it a member of the broader class of brominated aromatic compounds, which are known for their unique chemical properties and potential applications in drug discovery and materials science.

The synthesis of Ethyl 3-bromo-5-(2-bromopropanoyl)phenylacetate involves a series of carefully controlled reactions, including nucleophilic substitution and esterification processes. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels when synthesizing this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This has made the compound more accessible for further research and development.

One of the most promising applications of Ethyl 3-bromo-5-(2-bromopropanoyl)phenylacetate lies in its potential as a building block for constructing bioactive molecules. The bromine atoms present in its structure serve as excellent leaving groups, facilitating various substitution reactions. This property has been exploited in the design of novel antimicrobial agents and cancer therapeutic candidates. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in bacterial resistance mechanisms and cancer cell proliferation.

In addition to its role in drug discovery, Ethyl 3-bromo-5-(2-bromopropanoyl)phenylacetate has also found applications in the field of materials science. Its unique electronic properties make it a candidate for use in the development of advanced polymers and organic semiconductors. Researchers have explored its potential as a precursor for constructing self-healing materials and stimuli-responsive systems, which are highly sought after in modern material engineering.

The structural complexity of Ethyl 3-bromo-5-(2-bromopropanoyl)phenylacetate also presents challenges in terms of characterization and analysis. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly employed to confirm its identity and purity. Recent improvements in these techniques have enhanced their sensitivity and resolution, enabling more accurate characterization of this compound.

In conclusion, Ethyl 3-bromo-5-(2-bromopropanoyl)phenylacetate (CAS No. 1804198-18-2) is a versatile compound with a wide range of potential applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthetic and analytical methodologies, continue to drive innovative research into its uses. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic research and industrial applications.